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Compound of Interest

Compound Name: NVS-VHL720

Cat. No.: B12370099

Welcome to the technical support center for NVS-VHL720. This resource provides researchers,
scientists, and drug development professionals with detailed troubleshooting guides and
frequently asked questions to ensure successful experimentation with the VHL-based
molecular glue degrader, NVS-VHL720, which selectively targets cysteine dioxygenase
(CDO1) for degradation.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What is NVS-VHL720 and what is its mechanism of action?

NVS-VHL720 is a small molecule molecular glue degrader.[1][2][3] Unlike traditional
bifunctional PROTACS, it does not bind directly to its target protein, CDO1. Instead, NVS-
VHL720 binds to the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, inducing a conformational
change that creates a new surface for interaction.[4][5] This new surface selectively recruits the
neosubstrate CDO1, leading to the formation of a stable ternary complex (VHL-NVS-VHL720-
CDO1).[4][5] Once in proximity, the E3 ligase transfers ubiquitin molecules to CDO1, marking it
for degradation by the 26S proteasome.[6][7]
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Mechanism of Action: NVS-VHL720 Molecular Glue
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Start:
No CDO1 Degradation

Action:
Select cell line with
high VHL expression.

No/Unsure

Action:
Co-treat with MG-132.
Check for CDOL1 rescue.

Action:
Test broad concentration
range (e.g., 0.1nM-10puM).

Action:
Test multiple time points Problem Resolved
(e.g., 2-24h).
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Western Blot Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

e 2. medchemexpress.com [medchemexpress.com]

o 3. file.medchemexpress.com [file.medchemexpress.com]
e 4. drughunter.com [drughunter.com]

o 5. researchgate.net [researchgate.net]

e 6. benchchem.com [benchchem.com]

e 7. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Technical Support Center: NVS-VHL720 Degradation
Efficiency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370099#nvs-vhl720-degradation-efficiency-
troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

